Cas no 1119210-95-5 (3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide
• CAS No: 1119210-95-5
• MF: C₁₈H₁₈Cl₂FN₃O₂
• MW: 398.258825778961
• CID: 6283371
• PubChem ID: 42940050
• Update Time: 2025-10-29

3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1119210-95-5
• Z247215494
• 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide
• 3,6-dichloro-N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]pyridine-2-carboxamide
• EN300-26605037
• AKOS033922326

• Inchi： 1S/C18H18Cl2FN3O2/c19-14-5-6-16(20)23-17(14)18(25)22-11-15(24-7-9-26-10-8-24)12-1-3-13(21)4-2-12/h1-6,15H,7-11H2,(H,22,25)
• InChI Key： QCAAGJLPHZJDOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC(C1C=CC(=CC=1)F)N1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 397.0760104g/mol
• Monoisotopic Mass: 397.0760104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide

Comprehensive Overview of 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide (CAS No. 1119210-95-5)

3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide (CAS No. 1119210-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of pyridine, fluorophenyl, and morpholine moieties, making it a versatile intermediate for drug discovery and crop protection applications. Its structural complexity and functional groups contribute to its potential in modulating biological targets, particularly in kinase inhibition and receptor binding studies.

In recent years, the demand for heterocyclic compounds like 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing efficacy in cancer therapy and neurodegenerative disease research. The presence of the 4-fluorophenyl group enhances lipophilicity, improving blood-brain barrier penetration—a hot topic in CNS drug development.

The morpholine ring in this compound is another focal point, as it often improves solubility and metabolic stability—key challenges addressed in medicinal chemistry forums. Discussions on platforms like ResearchGate and PubMed highlight its utility in designing proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. These trends align with Google Scholar queries such as "morpholine derivatives in drug design" and "fluorinated pyridine applications", reflecting the scientific community's priorities.

From a synthetic perspective, CAS No. 1119210-95-5 exemplifies modern cross-coupling strategies. Its preparation typically involves Pd-catalyzed amidation or nucleophilic aromatic substitution, techniques frequently searched in organic synthesis databases. The compound's chloropyridine segment also makes it relevant to agrochemical innovation, where similar structures are used in herbicide and fungicide formulations—though this specific derivative is primarily explored for pharmaceutical use.

Analytical characterization of 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide employs advanced techniques like LC-MS and NMR spectroscopy, topics dominating analytical chemistry webinars. Patent landscapes reveal its inclusion in IP-protected drug candidates, particularly for tyrosine kinase inhibitors—addressing frequent search queries about "new kinase inhibitor scaffolds". However, industrial-scale production remains limited, with most suppliers offering it as a high-purity reference standard for research.

Environmental and ADME/Tox profiles of this compound are under investigation, responding to growing interest in green chemistry principles. Computational studies using molecular docking software predict its interactions with ATP-binding pockets, a methodology trending in cheminformatics communities. These facets position CAS No. 1119210-95-5 as a compelling case study in rational drug design courses worldwide.

In summary, 3,6-dichloro-N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]pyridine-2-carboxamide represents a convergence of cutting-edge chemical innovation and therapeutic potential. Its multifaceted applications resonate with current scientific discourse on precision medicine and sustainable chemistry, ensuring its continued relevance in peer-reviewed literature and industry R&D pipelines.